Cas no 252988-80-0 (Benzothiazole,2-methyl-5-(methylsulfinyl)-)

• Product Name: Benzothiazole,2-methyl-5-(methylsulfinyl)-
• CAS No: 252988-80-0
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 246608
• Update Time: 2024-01-26

Benzothiazole,2-methyl-5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-methyl-5-(methylsulfinyl)-
• 2-methyl-5-methylsulfinylbenzothiazole
• Benzothiazole, 2-methyl-5-(methylsulfinyl)- (9CI)
• Benzothiazole, 2-methyl-5-(methylsulfinyl)-

• Inchi： 1S/C9H9NOS2/c1-6-10-8-5-7(13(2)11)3-4-9(8)12-6/h3-5H,1-2H3
• InChI Key： HSITZLZYYCYZDX-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(S(C)=O)C=C2N=C1C

Computed Properties

• Exact Mass: 211.01300
• Monoisotopic Mass: 211.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• PSA: 77.41000
• LogP: 3.20780